BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
MANCOZEB

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MANCOZEB

Cat. No.: B8798085

Essential Safety and Handling Guide for Mancozeb

This guide provides critical safety protocols, personal protective equipment (PPE)
requirements, and disposal procedures for handling Mancozeb in a laboratory setting.
Adherence to these guidelines is essential for minimizing exposure risks and ensuring a safe
research environment.

Hazard Identification

Mancozeb is a fungicide that presents several health and environmental hazards. It is
classified as a skin sensitizer, which may cause an allergic skin reaction.[1][2][3] It is also
suspected of causing cancer and may damage fertility or an unborn child.[1][3] Prolonged or
repeated exposure may cause damage to organs, particularly the thyroid.[1][4] Furthermore,
Mancozeb is very toxic to aquatic life with long-lasting effects.[1][2][3]

Quantitative Hazard Data

The following table summarizes key toxicological data for Mancozeb. This information
underscores the importance of strict adherence to safety protocols.
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Toxicity Measure Value Species Notes

Harmful if swallowed.
[2] May cause

Acute Oral LD50 >10,000 mg/kg Rat S
irritation to mucous

membranes.[2]

May cause mild skin
Acute Dermal LD50 >10,000 mg/kg Rat irritation and

sensitization.[4]

Inhalation of dust may
) be irritating to the
Acute Inhalation LC50  >5.14 mg/L Rat
nose, throat, and

lungs.[3][5]

Mancozeb is
Aquatic Toxicity LC50 =2.2 mg/L (48 Fish moderately to highly
is
(Rainbow Trout) hr) toxic to fish and

aguatic organisms.[4]

. - Mancozeb is not
Avian Toxicity (Mallard  LD50 > 6,400 mg/kg

Duck) (10 day)

Bird considered harmful to
birds.[4][5]

Operational and Disposal Plan

A systematic approach to handling, decontamination, and disposal is critical. The following
workflow outlines the necessary steps to be taken before, during, and after handling
Mancozeb.

Caption: Logical workflow for handling Mancozeb safely from preparation to disposal.

Procedural Guidance: Step-by-Step Protocols
Required Personal Protective Equipment (PPE)

It is mandatory to use the following PPE when handling Mancozeb.[1][3] Follow manufacturer's
instructions for cleaning and maintaining PPE; if none are available, use detergent and hot
water.[6][7]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.genfarm.com.au/sites/genfarm/files/2018-09/documents/Genfarm%20Mancozeb%20750%20WG%20Fungicide%20SDS.pdf
https://www.genfarm.com.au/sites/genfarm/files/2018-09/documents/Genfarm%20Mancozeb%20750%20WG%20Fungicide%20SDS.pdf
https://apparentag.com.au/documents/msds/65666_APPARENT_MANCOZEB_750_DF_FUNGICIDE_MSDS_211108.pdf
https://www.farmag.co.za/wp-content/uploads/2018/09/FarmAg-Mancozeb-800-WP-mancozeb-800-gkg-8018-01-7-SDS.pdf
https://www.gadotagro.com/wp-content/uploads/2019/01/Mancostar-mancozeb_75_WG_MSDS-8-11-2011.pdf
https://apparentag.com.au/documents/msds/65666_APPARENT_MANCOZEB_750_DF_FUNGICIDE_MSDS_211108.pdf
https://apparentag.com.au/documents/msds/65666_APPARENT_MANCOZEB_750_DF_FUNGICIDE_MSDS_211108.pdf
https://www.gadotagro.com/wp-content/uploads/2019/01/Mancostar-mancozeb_75_WG_MSDS-8-11-2011.pdf
https://www.benchchem.com/product/b8798085?utm_src=pdf-body
https://www.benchchem.com/product/b8798085?utm_src=pdf-body
https://www.benchchem.com/product/b8798085?utm_src=pdf-body
https://www.genfarm.com.au/sites/genfarm/files/2025-09/documents/sds_genfarm_mancozeb_750_wg_fungicide_2025-07-22_0.pdf
https://www.farmag.co.za/wp-content/uploads/2018/09/FarmAg-Mancozeb-800-WP-mancozeb-800-gkg-8018-01-7-SDS.pdf
https://www.domyown.com/msds/Mancozeb-Label.pdf
https://labelsds.com/images/user_uploads/LESCO%20Mancozeb%20DG%20Label%207-16-14.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8798085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Hand Protection: Wear chemical-resistant gauntlet gloves (e.qg., nitrile, butyl, or natural
rubber).[7][8] Always wash the outside of gloves before removing them.[5][6]

» Body Protection: Wear chemical-resistant coveralls or a lab coat over a long-sleeved shirt
and long pants.[9] An apron may be required for mixing and loading operations.[10] Pant
legs should be worn outside of boots.[3][9]

o Eye and Face Protection: Use safety goggles with side protection to guard against splashes.
[1] A face shield is recommended when mixing or there is a significant splash hazard.[8]

» Respiratory Protection: In case of inadequate ventilation or when handling the powder form,
use an approved P2 particle respirator or a respirator approved by NIOSH/MSHA.[1][10]

o Footwear: Wear chemical-resistant boots.[8] Do not wear leather or canvas shoes, as they
can absorb the chemical.[8][11]

Safe Handling and Decontamination Protocol

e Preparation:

[¢]

Obtain and read all special safety instructions and the Safety Data Sheet (SDS) before
use.[1][2][3]

[e]

Ensure a well-ventilated area for handling.[5]

[e]

Confirm that an eyewash station and safety shower are readily accessible.

o

Keep away from heat, sparks, open flames, and other ignition sources.[1]

e Handling:

o Avoid breathing in dust, fumes, or spray.[1][2]

o Avoid contact with skin and eyes.[12]

o Do not eat, drink, or smoke in the handling area.[5][12]
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o Wash hands thoroughly with soap and water after handling and before eating, drinking, or
using the toilet.[5][6][7][13][14]

o Decontamination and PPE Removal:

o

Remove PPE immediately after handling the product.[5][6][13][14]

[e]

If pesticide gets inside clothing, remove it immediately, then wash thoroughly and put on
clean clothing.[6][7][13][14]

[e]

Wash the outside of gloves before removing them.[5][6][7][13][14]

o

Wash contaminated work clothing separately from other laundry before reuse.[2][6][7][13]
Discard clothing that has been heavily contaminated with the product's concentrate.[6][13]

Disposal Plan

Proper disposal is crucial to prevent environmental contamination. Mancozeb is very toxic to
aquatic life.[1][2][3]

» Waste Disposal:

o Wastes resulting from the use of this product should be disposed of on-site or at an
approved waste disposal facility.[6][15]

o In case of a spill, prevent the material from entering drains or waterways.[2] Collect
spillage and dispose of it in accordance with regulations.[1][2]

o Do not flush to the surface water or sanitary sewer system.[5]
o Container Disposal:
o Do not reuse or refill the original container.[6][13]

o Containers should be triple-rinsed or pressure-rinsed promptly after emptying.[6][7][13]
The rinsate should be collected for later use or disposal.[6][7][13]
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o After rinsing, offer the container for recycling if available, or puncture and dispose of it in a
sanitary landfill, by incineration, or by other approved state and local procedures.[6][7][13]
If burning is allowed, stay out of the smoke.[5][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. genfarm.com.au [genfarm.com.au]

. genfarm.com.au [genfarm.com.au]

. farmag.co.za [farmag.co.za]

. apparentag.com.au [apparentag.com.au]
. gadotagro.com [gadotagro.com]

. domyown.com [domyown.com]

. labelsds.com [labelsds.com]

. CCOHS: Landscaping - Pesticides - Personal Protective Equipment [ccohs.ca]

°
© 0] ~ » &) EaN w N -

. MSU Extension | Montana State University [apps.msuextension.org]

» 10. Personal Protective Equipment for Working With Pesticides | MU Extension
[extension.missouri.edu]

e 11. osha.oregon.gov [osha.oregon.gov]

e 12. tlongagro.com [tlongagro.com]

o 13. files.plytix.com [files.plytix.com]

¢ 14. monstertreeservice.com [monstertreeservice.com]
e 15. assets.greenbook.net [assets.greenbook.net]

 To cite this document: BenchChem. [Personal protective equipment for handling
MANCOZEB]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8798085#personal-protective-equipment-for-
handling-mancozeb]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.domyown.com/msds/Mancozeb-Label.pdf
https://labelsds.com/images/user_uploads/LESCO%20Mancozeb%20DG%20Label%207-16-14.pdf
https://files.plytix.com/api/v1.1/file/public_files/pim/private/assets/43/37/8d/5e/5e8d3743202d9eba64d3af60/texts/16/06/4e/60/604e061656c98b0d2a01ca51/l862.pdf
https://www.gadotagro.com/wp-content/uploads/2019/01/Mancostar-mancozeb_75_WG_MSDS-8-11-2011.pdf
https://labelsds.com/images/user_uploads/LESCO%20Mancozeb%20DG%20Label%207-16-14.pdf
https://www.benchchem.com/product/b8798085?utm_src=pdf-custom-synthesis
https://www.genfarm.com.au/sites/genfarm/files/2025-09/documents/sds_genfarm_mancozeb_750_wg_fungicide_2025-07-22_0.pdf
https://www.genfarm.com.au/sites/genfarm/files/2018-09/documents/Genfarm%20Mancozeb%20750%20WG%20Fungicide%20SDS.pdf
https://www.farmag.co.za/wp-content/uploads/2018/09/FarmAg-Mancozeb-800-WP-mancozeb-800-gkg-8018-01-7-SDS.pdf
https://apparentag.com.au/documents/msds/65666_APPARENT_MANCOZEB_750_DF_FUNGICIDE_MSDS_211108.pdf
https://www.gadotagro.com/wp-content/uploads/2019/01/Mancostar-mancozeb_75_WG_MSDS-8-11-2011.pdf
https://www.domyown.com/msds/Mancozeb-Label.pdf
https://labelsds.com/images/user_uploads/LESCO%20Mancozeb%20DG%20Label%207-16-14.pdf
https://www.ccohs.ca/oshanswers/safety_haz/landscaping/pesticides.html
http://apps.msuextension.org/montguide/guide.html?sku=MT202213AG
https://extension.missouri.edu/publications/g1917
https://extension.missouri.edu/publications/g1917
https://osha.oregon.gov/OSHAPubs/1018.pdf
http://www.tlongagro.com/news_cn/images/108104_1.pdf
https://files.plytix.com/api/v1.1/file/public_files/pim/private/assets/43/37/8d/5e/5e8d3743202d9eba64d3af60/texts/16/06/4e/60/604e061656c98b0d2a01ca51/l862.pdf
https://www.monstertreeservice.com/documents/revision%20a%20pesticide%20labels/Mancozeb.pdf
https://assets.greenbook.net/20-25-58-23-03-2018-L90486.pdf
https://www.benchchem.com/product/b8798085#personal-protective-equipment-for-handling-mancozeb
https://www.benchchem.com/product/b8798085#personal-protective-equipment-for-handling-mancozeb
https://www.benchchem.com/product/b8798085#personal-protective-equipment-for-handling-mancozeb
https://www.benchchem.com/product/b8798085#personal-protective-equipment-for-handling-mancozeb
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8798085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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